Cas no 1356550-27-0 (1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine)

1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine structure
1356550-27-0 structure
Product Name:1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
CAS No:1356550-27-0
MF:C11H17N3
MW:191.272782087326
MDL:MFCD24645130
CID:5667922
PubChem ID:68287297
Update Time:2025-07-18

1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
    • 1356550-27-0
    • SCHEMBL12486019
    • EN300-2671014
    • 1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine trihydrochloride
    • 3-Pyridinemethanamine, α-(1-pyrrolidinylmethyl)-
    • 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
    • MDL: MFCD24645130
    • Inchi: 1S/C11H17N3/c12-11(9-14-6-1-2-7-14)10-4-3-5-13-8-10/h3-5,8,11H,1-2,6-7,9,12H2
    • InChI Key: KTRFDUIBRFJHGJ-UHFFFAOYSA-N
    • SMILES: N1(CC(C2C=NC=CC=2)N)CCCC1

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.088±0.06 g/cm3(Predicted)
  • Boiling Point: 325.6±27.0 °C(Predicted)
  • pka: 9.60±0.20(Predicted)

1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2671014-1g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0
1g
$1714.0 2023-09-11
Enamine
EN300-2671014-5g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0
5g
$4972.0 2023-09-11
Enamine
EN300-2671014-10g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0
10g
$7373.0 2023-09-11
Enamine
EN300-2671014-0.05g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
0.05g
$1440.0 2025-03-20
Enamine
EN300-2671014-0.1g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
0.1g
$1508.0 2025-03-20
Enamine
EN300-2671014-0.25g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
0.25g
$1577.0 2025-03-20
Enamine
EN300-2671014-0.5g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
0.5g
$1646.0 2025-03-20
Enamine
EN300-2671014-1.0g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
1.0g
$1714.0 2025-03-20
Enamine
EN300-2671014-2.5g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
2.5g
$3362.0 2025-03-20
Enamine
EN300-2671014-5.0g
1-(pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
1356550-27-0 95.0%
5.0g
$4972.0 2025-03-20

Additional information on 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine

Introduction to 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS No. 1356550-27-0)

1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1356550-27-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dual heterocyclic scaffold composed of a pyridine ring and a pyrrolidine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both nitrogen-containing heterocycles suggests a high likelihood of interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The compound's structure, characterized by an ethane bridge connecting the two heterocyclic units, introduces unique steric and electronic properties that may influence its binding affinity and selectivity. Such structural motifs are frequently explored in the design of bioactive molecules, as they can provide optimal positioning for interactions with biological receptors. The pyridine moiety, in particular, is well-known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity ligands.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer and inflammation. The dual-heterocyclic architecture of 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine makes it an attractive scaffold for designing molecules capable of disrupting PPIs. For instance, the pyridine ring can interact with hydrophobic pockets or aromatic residues in protein targets, while the pyrrolidine ring can engage in hydrogen bonding or form salt bridges with charged residues.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways and are frequently dysregulated in diseases such as cancer. The ability of 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine to bind to kinase active sites has been explored in several preclinical studies. These studies have shown that derivatives of this compound exhibit inhibitory activity against various kinases, including Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). This makes it a valuable starting point for the development of novel anticancer agents.

The synthesis of 1-(Pyridin-3-yl)-2-(pyrrolidin-1-yl)ethan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The introduction of the pyridine and pyrrolidine moieties can be achieved through various methods, including nucleophilic substitution reactions, reductive amination, and transition-metal-catalyzed cross-coupling reactions. These synthetic strategies not only allow for the efficient preparation of the parent compound but also provide opportunities for structural diversification through derivatization.

Recent advances in computational chemistry have further enhanced the understanding of 1-(Pyridin-3-yl)-2-(pyrrolidin-1-ylenthanenamine)'s interactions with biological targets. Molecular docking studies have been performed to predict its binding mode to various proteins, providing insights into its potential mechanism of action. These computational approaches have been complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the predicted binding modes and provided detailed structural information.

The pharmacokinetic properties of 1-(Pyridinononnyl)-2-pyrrolidinothanenamine are also an important consideration in drug development. In vitro studies have evaluated its solubility, stability, and metabolic profiles, which are critical factors determining its bioavailability and therapeutic efficacy. Additionally, preclinical pharmacokinetic/pharmacodynamic (PK/PD) studies have been conducted to assess its pharmacological activity and safety profile. These studies have provided valuable data for optimizing dosage regimens and minimizing potential side effects.

The therapeutic potential of CAS No 1356550 27 0 has been explored in several disease models. In particular, its application in oncology has been investigated extensively. Preclinical studies have demonstrated that derivatives of this compound exhibit antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. These findings have led to several clinical trials evaluating the efficacy and safety of these derivatives in cancer patients. While results from these trials are still pending, they hold promise for the development of novel anticancer therapies.

Beyond oncology, (pyridin 3 yl)(pyrrolidino)ethyl amine has shown potential applications in other therapeutic areas as well. For example, it has been investigated as a modulator of inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with neurotransmitter receptors has prompted research into its potential as an antidepressant or anxiolytic agent.

The future direction of research on CAS 1356550 27 0 is likely to focus on further optimization of its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques alongside experimental validations, researchers aim to develop more potent and selective derivatives with improved therapeutic profiles. Additionally, exploring new synthetic methodologies will be crucial for facilitating access to a broader range of analogues for future investigations.

In conclusion,(3-pyridyl)(pyrrolidino)methanamine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing bioactive compounds targeting various diseases. With ongoing advancements in synthetic chemistry, molecular biology,and computational methods,the future looks promising for harnessing this compound's therapeutic potential.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.